Cas no 105400-81-5 (2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid)

• Product Name: 2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid
• CAS No: 105400-81-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00215024
• CID: 210603
• PubChem ID: 2733683
• Update Time: 2025-10-21

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
• (1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-ACETIC ACID
• 1-Isoquinolineaceticacid, 1,2,3,4-tetrahydro-
• 2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic acid
• 2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
• 1,2,3,4-Tetrahydroisochinolinium-essigsaeure
• 1,2,3,4-Tetrahydroisoquinoline-1-acetic acid
• 1-Isoquinolineaceticacid,1,2,3,4-tetrahydro
• Oprea1_601518
• A801228
• NS00015743
• (1,2,3,4-Tetrahydro-isoquinoline-1-yl)acetic acid
• DTXSID10369973
• Oprea1_447749
• (1,2,3,4-Tetrahydroisoquinolin-1-yl)acetic acid
• (1,2,3,4-Tetrahydro-1-isoquinolyl)acetic acid
• CS-0440387
• J-505288
• 1,2,3,4-TETRAHYDRO-1-ISOQUINOLINYLACETIC ACID
• AKOS000121709
• FT-0642592
• MFCD00215024
• 105400-81-5
• 1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid
• AF-399/25030001
• (1,2,3,4-tetrahydro-1-isoquinolyl)-acetic acid
• tetrahydroisoquinolylacetic acid
• EN300-00696
• SCHEMBL12312033
• AB04869
• 4H-048
• AKOS016038979
• CHEMBL1740194
• HMS3472P06
• SCHEMBL643311
• G31304
• DB-040617
• 2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid

• MDL： MFCD00215024
• Inchi： 1S/C11H13NO2/c13-11(14)7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4,10,12H,5-7H2,(H,13,14)
• InChI Key： BUAVPRGEIAVFBF-UHFFFAOYSA-N
• SMILES： OC(CC1C2C=CC=CC=2CCN1)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1258 (rough estimate)
• Melting Point: 248-251 °C
• Boiling Point: 386.8 ℃ at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.5220 (estimate)
• PSA: 49.33000
• LogP: 1.67690
• Solubility: Not available

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid

Introduction to 2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid (CAS No. 105400-81-5)

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 105400-81-5, belongs to the class of isoquinoline derivatives, which have garnered considerable attention due to their structural similarity to several bioactive natural products. The presence of a tetrahydroisoquinoline moiety in its structure imparts unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)acetic acid consists of a benzene ring fused with a pyridine ring, with the tetrahydroisoquinoline substituent attached to the acetic acid moiety. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors. The compound’s ability to modulate these interactions has positioned it as a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated efficacy in treating a range of diseases. 2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic acid has been explored in several preclinical studies for its potential role in modulating neurotransmitter systems. Specifically, its structural analogs have shown promise in the treatment of neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The compound’s ability to interact with dopamine receptors and other neurotransmitter pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)acetic acid is its versatility as a pharmacological tool. Researchers have utilized this compound as a starting point for synthesizing novel derivatives with enhanced pharmacokinetic properties. For instance, modifications to the tetrahydroisoquinoline ring have led to compounds with improved solubility and bioavailability. These advancements are crucial for translating laboratory findings into effective clinical therapies.

The synthesis of 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the tetrahydroisoquinoline core through cyclization reactions. Subsequent functionalization steps introduce the acetic acid side chain and any additional substituents necessary for biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

From a computational chemistry perspective, 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)acetic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound’s binding affinity and mode of action. For example, computational analyses have revealed that the tetrahydroisoquinoline moiety interacts favorably with specific amino acid residues in target proteins. This information has guided the design of more potent derivatives.

The pharmacological profile of 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)acetic acid has also been explored in vitro using cell-based assays. These assays have demonstrated the compound’s ability to modulate key signaling pathways involved in disease pathogenesis. For instance, studies have shown that this compound can inhibit the activity of certain enzymes associated with inflammation and neurodegeneration. Such findings underscore its potential as a therapeutic agent.

Recent advancements in drug delivery systems have opened new avenues for utilizing 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)acetic acid effectively in clinical settings. Nanoparticle-based delivery systems have been investigated as a means to enhance the compound’s bioavailability and targeted delivery to affected tissues. These innovations are particularly relevant for treating diseases where systemic delivery is challenging.

The regulatory landscape for compounds like 2-(1,2,3,4-tetrahydro-1-isoquinolinyl)acetic acid is evolving rapidly as new research emerges. Regulatory agencies are increasingly recognizing the importance of isoquinoline derivatives in drug development and are streamlining pathways for their approval. This positive trend bodes well for future clinical applications of this class of compounds.

In conclusion, 2-(1 2 3 4-Tetrahydro 1 - isoquinolinyl ) acetic acid (CAS No . 105400 -81 -5 ) represents a promising pharmacological entity with diverse therapeutic potential . Its unique structural features , coupled with recent advances in synthetic chemistry and drug delivery , position it as a valuable asset in ongoing efforts to develop novel treatments for neurological disorders . Further research is warranted to fully harness its therapeutic potential . p >